Cas no 219554-66-2 (Benzenepropanoic acid, a,4-dibromo-, methyl ester)

• Product Name: Benzenepropanoic acid, a,4-dibromo-, methyl ester
• CAS No: 219554-66-2
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• MDL: MFCD04114317
• CID: 243654
• PubChem ID: 43826386
• Update Time: 2025-08-02

Benzenepropanoic acid, a,4-dibromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a,4-dibromo-, methyl ester
• methyl 2-bromo-3-(4-bromophenyl)propanoate
• METHYL 2-BROMO-3-(4-BROMOPHENYL)PROPIONATE,
• METHYL 2-BROMO-3-(4-BROMO-PHENYL)-PROPIONATE
• AB18059
• MFCD04114317
• AKOS016048411
• SCHEMBL15446289
• AKOS002680308
• METHYL2-BROMO-3-(4-BROMOPHENYL)PROPANOATE
• 219554-66-2
• DTXSID20656508
• CS-0340587

• MDL： MFCD04114317
• Inchi： 1S/C10H10Br2O2/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5,9H,6H2,1H3
• InChI Key： YRZAFKNONVRFNF-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 319.90500
• Monoisotopic Mass: 319.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 26.30000
• LogP: 2.92810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes